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Cat. No.: B1233216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vincarubine is a complex bisindole alkaloid isolated from the leaves of the lesser periwinkle,

Vinca minor. As a member of the Vinca alkaloid family, which includes well-known

chemotherapeutic agents, Vincarubine has garnered interest for its potential cytotoxic

activities. This technical guide provides a comprehensive overview of the known physical and

chemical properties of Vincarubine, detailed experimental methodologies for its study, and a

hypothesized mechanism of action based on its structural class and observed biological

effects.

Physical and Chemical Properties
Vincarubine is characterized by its high molecular weight and complex heterocyclic structure,

which dictates its solubility and other physical characteristics. While some specific experimental

data for Vincarubine is not readily available in recent literature, its fundamental properties

have been established.

Table 1: Physical and Chemical Properties of Vincarubine
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Property Value Source

Molecular Formula C₄₃H₅₀N₄O₆ --INVALID-LINK--

Molecular Weight 718.9 g/mol --INVALID-LINK--

IUPAC Name

methyl 12-ethyl-4-[(13Z)-13-

ethylidene-18-

methoxycarbonyl-4-oxo-8,15-

diazapentacyclo[10.5.1.0¹,⁹.0²,

⁷.0⁹,¹⁵]octadeca-2,5,7-trien-5-

yl]-5-methoxy-8-methyl-8,16-

diazapentacyclo[10.6.1.0¹,⁹.0²,

⁷.0¹⁶,¹⁹]nonadeca-2(7),3,5,9-

tetraene-10-carboxylate

--INVALID-LINK--

CAS Number 107290-03-9 --INVALID-LINK--

Appearance Data not available

Melting Point Data not available

Solubility

Limited solubility in aqueous

media; enhanced solubility in

organic solvents.

Spectral Data

Magnetic Resonance

Spectroscopy has been used

for its analysis.[1] Specific

spectral data (¹H NMR, ¹³C

NMR, IR) are not readily

available in current literature.

Experimental Protocols
The isolation and characterization of Vincarubine involve standard phytochemical techniques.

While a protocol specifically optimized for Vincarubine is not detailed in recent literature, a

general procedure can be inferred from methods used for other alkaloids from Vinca minor.[2]
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General Protocol for the Extraction and Isolation of
Alkaloids from Vinca minor

Extraction:

Air-dried and powdered aerial parts of Vinca minor are extracted with an organic solvent,

typically methanol (MeOH), at room temperature for an extended period (e.g., 72 hours).

[2]

The extraction is repeated until a negative test for alkaloids (e.g., with Dragendorff's

reagent) is obtained.[2]

The methanolic extracts are combined and concentrated under reduced pressure to yield

a crude extract.[2]

Acid-Base Partitioning:

The crude extract is dissolved in chloroform (CHCl₃) and partitioned against an aqueous

acid solution (e.g., 2N HCl) to extract the basic alkaloids into the aqueous phase.[2]

The acidic aqueous phase is then basified (e.g., with 25% NH₃ to pH 10) and the liberated

alkaloid free bases are extracted back into an organic solvent like CHCl₃.[2]

Chromatographic Purification:

The crude alkaloid mixture is subjected to chromatographic techniques for the separation

and purification of individual components.

Column chromatography using silica gel is a common method for the initial fractionation of

the alkaloid extract.

Further purification can be achieved using preparative Thin Layer Chromatography (TLC)

or High-Performance Liquid Chromatography (HPLC).

Workflow for Alkaloid Extraction and Isolation
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A generalized workflow for the extraction and isolation of Vincarubine.
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Mechanism of Action and Signaling Pathways
Vincarubine has been reported to exhibit considerable cytotoxic effects against P388 leukemia

cells.[2] While the specific signaling pathways modulated by Vincarubine have not been

elucidated, a hypothesized mechanism can be proposed based on the well-established action

of other Vinca alkaloids. The primary mechanism of action for Vinca alkaloids is the inhibition of

microtubule dynamics.[3]

Hypothesized Signaling Pathway for Vincarubine-
Induced Apoptosis
Vinca alkaloids bind to β-tubulin, preventing its polymerization with α-tubulin to form

microtubules. This disruption of the microtubule network leads to the arrest of the cell cycle in

the M phase (mitotic arrest). Prolonged mitotic arrest is a potent trigger for the intrinsic pathway

of apoptosis. This process is often mediated by the activation of caspase cascades.
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A hypothesized signaling pathway for Vincarubine-induced apoptosis.
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Disclaimer: The signaling pathway presented is a hypothesized model based on the known

mechanism of action of other Vinca alkaloids and the observed cytotoxic effects of

Vincarubine. Further research is required to experimentally validate this pathway for

Vincarubine.

Conclusion
Vincarubine remains a compound of interest within the Vinca alkaloid family due to its

demonstrated cytotoxic potential. This guide summarizes the currently available data on its

physical and chemical properties and provides a framework for its experimental investigation.

Further research is critically needed to fully characterize this molecule, including the elucidation

of its precise spectral data, a detailed and optimized isolation protocol, and the experimental

validation of its mechanism of action and associated signaling pathways. Such studies will be

invaluable for assessing its potential as a lead compound in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1233216#physical-and-chemical-properties-of-
vincarubine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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